Cas no 53846-63-2 (Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI))

Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI) structure
53846-63-2 structure
Product Name:Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI)
CAS No:53846-63-2
MF:C22H32O4
MW:360.487087249756
CID:383440
Update Time:2024-03-01

Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-18-oic acid,6-(acetyloxy)-, (4b,6b)- (9CI)
    • 1H-2,10a-Ethanophenanthrene,kaur-16-en-18-oic acid deriv.
    • Stachysic acid
    • CID 102239798
    • Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI)
    • Inchi: 1S/C22H32O4/c1-13-10-22-11-15(13)6-7-17(22)20(3)8-5-9-21(4,19(24)25)18(20)16(12-22)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)/t15-,16-,17+,18+,20+,21+,22-/m1/s1
    • InChI Key: XDEDGBSGSOJBIY-ZVLKMEQASA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@]23CC(=C)[C@H](CC[C@H]2[C@]2(C)CCC[C@@](C(=O)O)(C)[C@H]21)C3

Computed Properties

  • Exact Mass: 360.23
  • Monoisotopic Mass: 360.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 475.1±45.0 °C(Predicted)
  • pka: 4.47±0.60(Predicted)
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